Cas no 2241130-06-1 (N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride)

• Product Name: N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride
• CAS No: 2241130-06-1
• MF: C₆H₁₆ClN₃O₂S
• MW: 229.728138923645
• CID: 5837278
• PubChem ID: 138039783
• Update Time: 2025-06-03

N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride
• EN300-6478357
• N,N-dimethylmorpholine-4-sulfonoimidamide hydrochloride
• 2241130-06-1

• Inchi： 1S/C6H15N3O2S.ClH/c1-8(2)12(7,10)9-3-5-11-6-4-9;/h7H,3-6H2,1-2H3;1H
• InChI Key： PNPOFMURFUWQIO-UHFFFAOYSA-N
• SMILES： Cl.S(=N)(N(C)C)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 229.0651756g/mol
• Monoisotopic Mass: 229.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų

Additional information on N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride

Recent Advances in the Study of N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride (CAS: 2241130-06-1)

N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride (CAS: 2241130-06-1) is a novel sulfonimidoyl-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic routes, and evaluating its pharmacological properties.

The synthesis of N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride involves a multi-step process that includes the functionalization of sulfonimidoyl groups and subsequent hydrochloride salt formation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical and clinical studies. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use as a drug candidate.

In terms of biological activity, N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride has demonstrated inhibitory effects on several key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibition of a specific kinase implicated in tumor growth, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for cancer therapy, although further in vivo studies are required to validate its efficacy and safety.

Another area of interest is the compound's role in modulating immune responses. Preliminary data from cell-based assays indicate that it can suppress the production of pro-inflammatory cytokines, making it a candidate for treating autoimmune diseases. However, the exact molecular targets and signaling pathways involved remain under investigation. Researchers are also exploring its potential synergies with existing immunomodulatory drugs to enhance therapeutic outcomes.

Despite its promising attributes, challenges remain in the development of N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to improve its drug-like properties while retaining its biological activity.

In conclusion, N-Methyl-N-(morpholin-4-ylsulfonimidoyl)methanamine;hydrochloride (CAS: 2241130-06-1) represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to further elucidate its biological mechanisms, optimize its pharmacological profile, and explore its clinical potential. The compound's unique chemical structure and diverse biological activities make it a valuable subject of study in the field of chemical biology and drug discovery.